Cas no 944451-28-9 (Chloro[(R)-( )-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole](p-cymene)ruthenium(II)chloride)

• Product Name: Chloro[(R)-( )-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole](p-cymene)ruthenium(II)chloride
• CAS No: 944451-28-9
• MF: C₄₈H₄₂Cl₂O₄P₂Ru
• MW: 916.768212795258
• MDL: MFCD09753017
• CID: 819792
• PubChem ID: 253662110
• Update Time: 2025-06-09

Chloro[(R)-( )-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole](p-cymene)ruthenium(II)chloride Chemical and Physical Properties

Names and Identifiers

• Chloro[(R)-( )-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole](p-cymene)ruthenium(II)chloride
• [RuCl(p-cymene)((R)-segphos®)]Cl
• [RuCl(p-cymene)((R)-segphos(regR))]Cl
• Chloro[(R)-(+)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole](p-cymene)ruthenium(II) chloride,[RuCl(p-cymene)((R)-segphos
• [RuCl(p-cymene)((R)-segphos(regR))]Cl [RuCl(p-cymene)((R)-segphos®)]Cl
• [RuCl(p-cymene)((R)-segphos?)]Cl
• CHLORO[(R)-(+)-5,5'-BIS(DIPHENYLPHOSPHINO)-4,4'-BI-1,3-BENZODIOXOLE](P-CYMENE)RUTHENIUM(II) CHLORIDE
• Chloro[(R)-(+)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole](p-cymene)ruthenium(II) chloride,  [RuCl(p-cymene)((R)-segphos)]Cl
• (R)-RUCL((P-CYMENE)(SEGPHOS(R)))CL
• -bi-1,3-benzodioxole](p-cymene)ruthenium(II) chloride [RuCl(p-cymene)((R)-segphos&reg
• -bi-1,3-benzodioxole](p-cymene)ruthenium(II) chloride,[RuCl(p-cymene)((R)-segphos
• -bis(diphenylphosphino)-4,4&#039
• Chloro[(R)-(+)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole](p-cymene)ruthenium(II) chloride [RuCl(p-cymene)((R)-segphos)]Cl
• CHLORO[(S)-(-)-5,5'-BIS(DIPHENYLPHOSPHINO)-4,4'-BI-1,3-BENZODIOXOLE](P-CYMENE)RUTHENIUM(II) CHLORIDE
• (R)-RUCL[(P-CYMENE)(SEGPHOS(R))]CL
• 944451-29-0
• E78117
• MFCD09753017
• dichlororuthenium;[4-(5-diphenylphosphanyl-1,3-benzodioxol-4-yl)-1,3-benzodioxol-5-yl]-diphenylphosphane;1-methyl-4-propan-2-ylbenzene
• 944451-28-9
• E78860

• MDL： MFCD09753017
• Inchi： 1S/C38H28O4P2.C10H14.2ClH.Ru/c1-5-13-27(14-6-1)43(28-15-7-2-8-16-28)33-23-21-31-37(41-25-39-31)35(33)36-34(24-22-32-38(36)42-26-40-32)44(29-17-9-3-10-18-29)30-19-11-4-12-20-30;1-8(2)10-6-4-9(3)5-7-10;;;/h1-24H,25-26H2;4-8H,1-3H3;2*1H;/q;;;;+2/p-2
• InChI Key： HZLSGDCLBWZKRB-UHFFFAOYSA-L
• SMILES： [Ru](Cl)Cl.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=C2C(=C1C1=C3C(=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)OCO3)OCO2.C(C)(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 916.09800
• Monoisotopic Mass: 916.097880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 57
• Rotatable Bond Count: 8
• Complexity: 876
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Melting Point: >100°C
• PSA: 64.10000
• LogP: 11.26200
• Sensitiveness: air sensitive

Chloro[(R)-( )-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole](p-cymene)ruthenium(II)chloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C